1-Tert-butyl 5-methyl 3-iodo-1H-indazole-1,5-dicarboxylate
Overview
Description
“1-Tert-butyl 5-methyl 3-iodo-1H-indazole-1,5-dicarboxylate” is a chemical compound with the molecular formula C14H15IN2O4 . It is a derivative of indazole, a heterocyclic compound that has a wide variety of medicinal applications .
Synthesis Analysis
The synthesis of indazoles, including derivatives like “1-Tert-butyl 5-methyl 3-iodo-1H-indazole-1,5-dicarboxylate”, has been a subject of research in recent years . The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The molecular structure of “1-Tert-butyl 5-methyl 3-iodo-1H-indazole-1,5-dicarboxylate” consists of an indazole core, which is a bicyclic compound consisting of fused benzene and pyrazole rings . This core is substituted at the 1-position by a tert-butyl group, at the 3-position by an iodine atom, and at the 5-position by a methyl group .Physical And Chemical Properties Analysis
The compound has a molecular weight of 402.184 g/mol . It has a density of 1.7±0.1 g/cm3 and a boiling point of 459.7±48.0 °C at 760 mmHg . The exact mass is 402.007629 and it has a LogP value of 4.11 .Scientific Research Applications
a. Anticancer Agents:
- Researchers explore its potential as a scaffold for developing novel anticancer drugs. The iodine substitution and indazole core may contribute to cytotoxicity or targeted action against specific cancer pathways .
- The indazole moiety often exhibits anti-inflammatory effects. Scientists investigate whether this compound could serve as a lead for designing anti-inflammatory agents .
Materials Science and Organic Electronics
1-Tert-butyl 5-methyl 3-iodo-1H-indazole-1,5-dicarboxylate’s electronic properties make it relevant in materials science:
a. Organic Semiconductors:- Indazole derivatives have been investigated for use in dye-sensitized solar cells (DSSCs). The iodine substitution could enhance light absorption and electron injection efficiency .
Future Directions
The synthesis and application of indazole derivatives, including “1-Tert-butyl 5-methyl 3-iodo-1H-indazole-1,5-dicarboxylate”, continue to be an active area of research . Future directions may include the development of more efficient synthesis methods and the exploration of new medicinal applications .
properties
IUPAC Name |
1-O-tert-butyl 5-O-methyl 3-iodoindazole-1,5-dicarboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15IN2O4/c1-14(2,3)21-13(19)17-10-6-5-8(12(18)20-4)7-9(10)11(15)16-17/h5-7H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GLKLIQCSYBOCII-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C2=C(C=C(C=C2)C(=O)OC)C(=N1)I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15IN2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80857458 |
Source
|
| Record name | 1-tert-Butyl 5-methyl 3-iodo-1H-indazole-1,5-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80857458 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
402.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Tert-butyl 5-methyl 3-iodo-1H-indazole-1,5-dicarboxylate | |
CAS RN |
944904-57-8 |
Source
|
| Record name | 1-tert-Butyl 5-methyl 3-iodo-1H-indazole-1,5-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80857458 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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